Cas no 2418732-38-2 (5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid)

• Product Name: 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid
• CAS No: 2418732-38-2
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5680008
• PubChem ID: 165846312
• Update Time: 2025-06-22

5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26627370
• 2418732-38-2
• 5-{[(tert-butoxy)carbonyl](methyl)amino}-3-formyl-2-methylbenzoic acid
• 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid

• Inchi： 1S/C15H19NO5/c1-9-10(8-17)6-11(7-12(9)13(18)19)16(5)14(20)21-15(2,3)4/h6-8H,1-5H3,(H,18,19)
• InChI Key： OPAXXZHDFDVTPB-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C=O)C(C)=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.9Ų

Additional information on 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid

Introduction to 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid (CAS No. 2418732-38-2)

5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid, identified by its CAS number 2418732-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a formyl group, a methyl substituent, and an amide-like functionality with a tert-butoxy carbonyl protecting group. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of this compound is highly relevant to its potential applications. The formyl group (–CHO) at the 3-position of the benzoic acid core suggests its utility as a precursor in condensation reactions, such as the formation of Schiff bases or as a reducing agent in certain synthetic pathways. Additionally, the methyl group at the 2-position introduces steric hindrance, which can influence the compound's reactivity and binding properties. The amide-like moiety, protected by a tert-butoxy carbonyl (Boc) group, is particularly significant as it provides stability to the amino functionality while allowing for selective deprotection under mild acidic or basic conditions. This characteristic makes it a valuable building block in peptide synthesis and other applications where controlled release of the amino group is desired.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in drug discovery, particularly as modulators of enzyme activity and as intermediates in the synthesis of more complex pharmacophores. The specific arrangement of functional groups in 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid positions it as a promising candidate for further investigation in this area.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. The formyl group can be readily converted into aldehydes or carboxylic acids through oxidation or reduction, respectively, allowing for diverse synthetic modifications. The Boc-protected amino group provides a stable handle for further functionalization, such as coupling with carboxylic acids or other nucleophiles under appropriate conditions. This flexibility makes it an attractive scaffold for designing molecules with tailored properties.

Recent studies have highlighted the importance of formyl-containing compounds in medicinal chemistry. For instance, formyl groups have been shown to participate in various biochemical pathways and can serve as key interaction points with biological targets. The compound in question may be explored for its ability to interact with enzymes or receptors involved in diseases such as cancer, inflammation, or neurological disorders. Preliminary computational studies suggest that the presence of both electron-withdrawing and electron-donating groups may enhance its binding affinity to specific protein targets.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors such as 2-methylbenzoic acid. Key steps include formylation at the 3-position using classical methods like Vilsmeier-Haack reaction or more modern approaches involving palladium-catalyzed cross-coupling reactions. Subsequent protection of the amino group with a Boc moiety ensures stability during further synthetic manipulations. The final product is often purified through recrystallization or column chromatography to achieve high purity levels suitable for pharmaceutical applications.

In terms of biological evaluation, while no specific clinical trials have been reported for this compound yet, its structural features suggest potential therapeutic benefits. For example, benzoic acid derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The formyl group may contribute to redox-active properties, which could be exploited in developing prodrugs or enzyme inhibitors. Additionally, the Boc-protected amine could serve as a precursor for peptidomimetics or protease inhibitors, areas where benzoic acid derivatives have shown promise.

The pharmaceutical industry is increasingly interested in developing novel synthetic routes that minimize harsh reaction conditions and improve yields. The use of tert-butoxy carbonyl (Boc) protection is well-established in peptide chemistry due to its stability under various conditions and ease of removal using mild acids. This feature makes 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid a valuable intermediate for large-scale synthesis where selectivity and efficiency are paramount.

Future research directions may focus on exploring derivatives of this compound to enhance their pharmacological properties. For instance, modifications at the 2-position or introduction of additional functional groups could lead to improved solubility, bioavailability, or target specificity. Computational modeling and high-throughput screening techniques could accelerate the discovery process by identifying optimal analogs with enhanced activity profiles.

The role of organic chemistry in drug development cannot be overstated. Compounds like 5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid serve as critical tools for chemists and biologists working on next-generation therapeutics. By providing versatile building blocks and intermediates, they enable researchers to explore complex molecular architectures without starting from scratch each time.

In conclusion,5-{(tert-butoxy)carbonyl(methyl)amino}-3-formyl-2-methylbenzoic acid (CAS No. 2418732-38-2) represents an exciting opportunity for innovation in pharmaceutical chemistry and biomedicine. Its unique structural features make it a valuable intermediate with broad applications across multiple research areas including drug discovery, material science, and chemical biology.